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Compound of Interest |

3-((4-
Compound Name:
Chlorophenoxy)methyl)aniline

CAS No.: 1016681-15-4

Cat. No.: B2434024

. J

Executive Summary: Immediate Action Protocol

As researchers, we often handle complex intermediates like 3-((4-
Chlorophenoxy)methyl)aniline (CAS: 1400872-19-6) during lead optimization.[1][2] This
compound presents a dual challenge: it is an aniline derivative (toxic, oxidation-prone) and a
halogenated ether (environmental persistence).[1][2]

Do not dispose of this down the drain. The presence of the chlorophenoxy moiety classifies this
strictly as Halogenated Organic Waste, requiring high-temperature incineration with acid gas
scrubbing.[1][2]
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Scenario Immediate Action

Segregate into Halogenated Solvent waste
Routine Liquid Waste stream.[1][2] Do NOT mix with oxidizers or
acids.[1][2][3]

Collect contaminated gloves/weighing boats in a

Solid Waste )

Hazardous Solid Waste bag/drum.

Evacuate area, don PPE, absorb with inert
Spill (< 100 mL) material (vermiculite), and seal in a labeled jar.

[11[2]

Wash immediately with soap and water for 15
Skin Contact minutes.[1][2] Aniline derivatives can absorb

transdermally.[1][2]

Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its reactivity and toxicity profile.[2] This
compound is not just "waste"; it is a reactive amine capable of forming toxic byproducts if
mishandled.[1][2]

e CAS Number: 1400872-19-6[1][2][4][5]
e Molecular Formula: C13H12CINO[1][2][5]

o Key Functional Groups: Primary Amine (—NH3z), Ether Linkage (—O-), Aryl Chloride (—ClI).[1]
[2]

GHS Hazard Classification
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Hazard Class Category Description

Toxic if swallowed, in contact
Acute Toxicity Cat 3 (Oral/Dermal/Inhal) with skin, or inhaled.[1][2][6][7]

[8]

Very toxic to aquatic life with

Aquatic Toxicity Cat 1 (Chronic) )
long-lasting effects.[1][2][9][8]
Potential damage to blood
Target Organ Tox STOT-RE (methemoglobinemia) and

kidneys.[1][2]

Scientific Insight: The aniline moiety makes this compound susceptible to oxidation.[1] Waste
containers should be kept tightly sealed not just to prevent spills, but to limit air exposure which
can darken the waste and form azo/azoxy polymers, complicating analysis by waste vendors
[1, 2].[2]

Waste Segregation & Handling

Proper segregation is the cornerstone of laboratory safety and cost management.[1]
Halogenated wastes cost significantly more to dispose of than non-halogenated wastes
because they require specialized incineration to neutralize corrosive HCI gas generated during
combustion [3].[1][2]

The Segregation Logic (Decision Tree)
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Waste Generation:
3-((4-Chlorophenoxy)methyl)aniline

Physical State?

Liquid Solid
(Mother Liquor/Solvent) (Gloves, Silica, Filter Paper)

Stream C:
Hazardous Solid Waste
(Double Bagged)

Contains Halogenated
Solvents? (DCM, Chloroform)

Yes (Preferred) No

Stream B:
Toxic Non-Halogenated Waste
(Only if solvent is MeOH/EtOAC)

Stream A:

Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Waste segregation logic flow.[1][2] Note that while the solute itself is halogenated,
small amounts in non-halogenated solvents might technically pass as non-halogenated

streams depending on local regulations (typically <1-2% halogen content).[1][2] However, Best

Practice dictates treating all solutions of this compound as Halogenated Waste to ensure
complete destruction.[1][2]

Detailed Disposal Protocols
Protocol A: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Objective: Safely contain liquid waste for incineration.
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» Container Selection: Use a high-density polyethylene (HDPE) or glass container.[1][2] Avoid
metal cans if the waste is acidic, as amine salts can be corrosive.[2]

e Labeling: Attach a hazardous waste tag before adding the first drop.[1]

o Chemical Name: Write out "3-((4-Chlorophenoxy)methyl)aniline solution". Do not use
abbreviations or structural formulas alone.

o Constituents: List the solvent (e.g., "Dichloromethane 95%, 3-((4-
Chlorophenoxy)methyl)aniline 5%").

o Hazard Checkbox: Mark "Toxic" and "Irritant".[1][2]
o Transfer: Pour waste using a funnel in a fume hood.

o Closure: Screw the cap on tightly. Do not leave the funnel in the bottle.

Protocol B: Solid Waste (Contaminated PPE &
Consumables)

Objective: Prevent secondary exposure from contaminated solids.[1][2]

Collection: Place contaminated nitrile gloves, weighing boats, and pipette tips into a clear,
heavy-duty plastic bag (minimum 4 mil thickness).[1][2]

 Silica Gel: If you purified the compound via flash chromatography, the silica cartridge
contains adsorbed compound.[1] Allow the solvent to evaporate in a fume hood, then
dispose of the dry cartridge in the solid hazardous waste drum.[2]

o Sealing: Twist and tape the bag neck (gooseneck seal) or use a zip-tie.[1][2]

e Secondary Containment: Place the sealed bag into the laboratory's designated "Hazardous
Solid Waste" drum.

Protocol C: Empty Containers

Objective: Render the original container non-hazardous (RCRA Empty).
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e Triple Rinse: Rinse the empty reagent bottle three times with a solvent capable of dissolving
the residue (e.g., Acetone or Methanol).[2]

» Dispose of Rinsate: Pour the rinsate into the Liquid Waste container (Protocol A).
o Deface Label: Cross out the chemical name and write "EMPTY".[1][2]

» Disposal: The bottle can now be discarded in glass trash or recycled, depending on facility
rules [4].

Spill Response Workflow

Accidents happen. Your response must be calm and calculated.

4. Absorb 5. Collect 6. Decontaminate
(Cover with Vermiculite/Sand) (Scoop into wide-mouth jar) (Scrub area with soap/water)

1. Alert & Evacuate 2. Don PPE 3. Containment
(Notify Lab Personnel) (Double Gloves, Goggles, Lab Coat) (Circle spill with absorbent socks)

Click to download full resolution via product page
Figure 2: Step-by-step spill response protocol.

Critical Note: Do not use bleach (sodium hypochlorite) to clean up aniline spills immediately.[1]
[2] Hypochlorites can react with amines to form N-chloroamines, which are unstable and
potentially explosive.[1][2] Use simple soap and water or a specialized surfactant cleaner [5].[1]

[2]

Regulatory Framework (US Context)

While this specific CAS number may not be listed on the EPA's "P" or "U" lists (unlike Aniline,
U012), it is regulated by Characteristic:

o Toxicity (TC): Due to its structural similarity to other toxic anilines, it must be treated as toxic
waste.[1][2]

o Halogenated Solvents (F-List): If mixed with spent halogenated solvents (Methylene
Chloride, etc.), the entire mixture becomes F-listed waste (FO01/F002) [3].[1][2]
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Compliance Check:
e Do not dilute to simulate non-hazardous waste (Dilution is not the solution to pollution).[1][2]
» Do not evaporate solvents in the hood to reduce waste volume (lllegal treatment).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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